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Abstract
This technical guide provides an in-depth overview of o-cresolphthalein complexone, a key

reagent in clinical chemistry and analytical sciences. The document details its chemical and

physical properties, with a primary focus on its application in the colorimetric determination of

calcium in biological samples. This guide is intended for researchers, scientists, and drug

development professionals, offering detailed experimental protocols and performance data to

aid in laboratory applications.

Introduction
o-Cresolphthalein complexone, also known as metalphthalein, is a metallochromic indicator

that forms a colored complex with alkaline earth metals. Its most prominent application is in the

quantitative determination of calcium in serum, plasma, and other biological fluids. This method

is widely adopted in clinical laboratories due to its simplicity, speed, and suitability for

automation. In an alkaline medium, o-cresolphthalein complexone forms a distinct purple-

colored complex with calcium ions, the intensity of which is directly proportional to the calcium

concentration and can be measured spectrophotometrically.

Chemical and Physical Properties
o-Cresolphthalein complexone is a phthalein dye derivative with chelating properties. Its

chemical structure allows for the formation of stable complexes with divalent metal ions.
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Property Value

CAS Number 2411-89-4[1][2][3][4][5]

Molecular Formula C₃₂H₃₂N₂O₁₂[1][3][5]

Molecular Weight 636.6 g/mol [1][5][6]

Appearance White to off-white crystalline powder[5]

Solubility
Soluble in methanol and ethanol; slightly soluble

in water[5]

pH Indicator Range Colorless below pH 8.2, red above pH 9.8[2][5]

Absorbance Maximum (Ca²⁺ complex) 570 - 580 nm[2][5]

Principle of Calcium Determination
The determination of calcium using o-cresolphthalein complexone is based on the formation of

a colored complex in an alkaline environment. The reaction can be summarized as follows:

Ca²⁺ (in sample)

Ca-OCPC Complex
(Purple)

o-Cresolphthalein Complexone
(colorless)

Alkaline pH

Click to download full resolution via product page

Caption: Reaction of Calcium with o-Cresolphthalein Complexone.

In an alkaline medium, calcium ions (Ca²⁺) react with o-cresolphthalein complexone to form a

stable, purple-colored complex. The intensity of the color produced is directly proportional to
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the concentration of calcium in the sample and is quantified by measuring the absorbance at a

wavelength between 570 and 580 nm. To prevent interference from other divalent cations,

particularly magnesium, a chelating agent such as 8-hydroxyquinoline is often included in the

reagent mixture to bind with magnesium ions.

Experimental Protocol: Manual Determination of
Serum Calcium
This section provides a detailed step-by-step protocol for the manual colorimetric determination

of calcium in serum samples.

4.1. Reagents and Materials

Color Reagent: A solution containing o-cresolphthalein complexone and 8-hydroxyquinoline

in a buffered solution.

Buffer Reagent: An alkaline buffer, such as 2-amino-2-methyl-1-propanol, to maintain the

optimal pH for the reaction.

Calcium Standard: A solution of known calcium concentration (e.g., 10 mg/dL).

Patient Serum Samples

Test tubes

Pipettes

Spectrophotometer

4.2. Assay Procedure

The following diagram illustrates the workflow for the manual calcium determination assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13147035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay

Measurement & Calculation
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Pipette 1.0 mL of
Working Reagent into each tube

Add 20 µL of Standard or
Sample to respective tubes

Mix and incubate for
5 minutes at room temperature

Zero spectrophotometer with Blank at 575 nm

Read absorbance of
Standard and Sample(s)

Calculate Calcium Concentration
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Caption: Workflow for Manual Serum Calcium Determination.
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Step-by-Step Protocol:

Prepare the Working Reagent: Mix equal volumes of the Color Reagent and the Buffer

Reagent. Allow the mixture to stand at room temperature for at least 20 minutes before use.

Label Test Tubes: Prepare and label a set of test tubes for the blank, standard, and each

patient sample.

Dispense Working Reagent: Pipette 1.0 mL of the prepared Working Reagent into each

labeled test tube.

Add Samples:

To the "Blank" tube, add no sample.

To the "Standard" tube, add 20 µL of the Calcium Standard solution.

To each "Sample" tube, add 20 µL of the respective patient serum.

Mix and Incubate: Gently mix the contents of each tube and let them stand at room

temperature for 5 minutes to allow for color development.

Spectrophotometer Measurement:

Set the spectrophotometer to a wavelength of 575 nm.

Use the "Blank" tube to zero the instrument.

Measure and record the absorbance of the "Standard" and each "Sample" tube.

Calculation: Calculate the calcium concentration in the patient samples using the following

formula:

Calcium (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x Concentration of

Standard

Application in Automated Analyzers
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The o-cresolphthalein complexone method is well-suited for automation and is a standard

procedure on many clinical chemistry analyzers. Automated systems offer high throughput,

improved precision, and reduced sample and reagent volumes.

Parameter Typical Performance Data

Linearity Up to 15-20 mg/dL

Precision (CV%) 1-3%

Sample Volume 10-50 µL

Throughput Up to 200+ samples per hour

Interferences
Several substances can potentially interfere with the accuracy of the o-cresolphthalein

complexone method for calcium determination:

Magnesium: As a divalent cation, magnesium can also form a colored complex with the

reagent. The inclusion of 8-hydroxyquinoline in the reagent formulation effectively minimizes

this interference by preferentially binding to magnesium.

Hemolysis, Icterus, and Lipemia: Grossly hemolyzed, icteric, or lipemic samples may

interfere with the spectrophotometric reading. A sample blank may be necessary for such

specimens.

Anticoagulants: Chelating anticoagulants such as EDTA, citrate, and oxalate must be

avoided as they will bind calcium, making it unavailable for reaction with the chromogen.

Heparin is the recommended anticoagulant if plasma is to be used.

Conclusion
o-Cresolphthalein complexone remains a cornerstone reagent for the routine measurement of

calcium in clinical and research settings. Its reliability, ease of use, and adaptability to

automated platforms ensure its continued importance in diagnostics and scientific investigation.

This guide provides the essential technical information and protocols to effectively utilize this

valuable analytical tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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